Cas no 100005-15-0 (1H-1-Benzazepine, 6-chloro-1-methyl-)

1H-1-Benzazepine, 6-chloro-1-methyl- structure
100005-15-0 structure
Product name:1H-1-Benzazepine, 6-chloro-1-methyl-
CAS No:100005-15-0
MF:C11H10ClN
MW:191.656801700592
CID:1124368

1H-1-Benzazepine, 6-chloro-1-methyl- Chemical and Physical Properties

Names and Identifiers

    • 1H-1-Benzazepine, 6-chloro-1-methyl-
    • Inchi: 1S/C11H10ClN/c1-13-8-3-2-5-9-10(12)6-4-7-11(9)13/h2-8H,1H3
    • InChI Key: LXMZGROTHPXTSC-UHFFFAOYSA-N
    • SMILES: N1(C)C2=CC=CC(Cl)=C2C=CC=C1

Computed Properties

  • Exact Mass: 191.0503

Experimental Properties

  • Density: 1.171±0.06 g/cm3(Predicted)
  • Boiling Point: 314.9±42.0 °C(Predicted)
  • PSA: 4.93
  • pka: 0.47±0.20(Predicted)

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